Cas no 2138068-03-6 (4-Methyl-3-{spiro[2.2]pentane-1-carbonyl}cyclohexan-1-one)

• Product Name: 4-Methyl-3-{spiro[2.2]pentane-1-carbonyl}cyclohexan-1-one
• CAS No: 2138068-03-6
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5982341
• PubChem ID: 165846427
• Update Time: 2025-05-19

4-Methyl-3-{spiro[2.2]pentane-1-carbonyl}cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1156652
• 2138068-03-6
• 4-methyl-3-{spiro[2.2]pentane-1-carbonyl}cyclohexan-1-one
• 4-Methyl-3-{spiro[2.2]pentane-1-carbonyl}cyclohexan-1-one

• Inchi： 1S/C13H18O2/c1-8-2-3-9(14)6-10(8)12(15)11-7-13(11)4-5-13/h8,10-11H,2-7H2,1H3
• InChI Key： ODBUIJRSBYMHQX-UHFFFAOYSA-N
• SMILES： O=C(C1CC(CCC1C)=O)C1CC21CC2

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.1Ų

Additional information on 4-Methyl-3-{spiro[2.2]pentane-1-carbonyl}cyclohexan-1-one

Research Briefing on 4-Methyl-3-{spiro[2.2]pentane-1-carbonyl}cyclohexan-1-one (CAS: 2138068-03-6)

In recent years, the compound 4-Methyl-3-{spiro[2.2]pentane-1-carbonyl}cyclohexan-1-one (CAS: 2138068-03-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic ketone derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. The presence of a spiro[2.2]pentane moiety introduces considerable steric constraints, which can influence the compound's binding affinity and selectivity towards biological targets. Recent studies have explored its potential as a scaffold for drug development, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

The synthesis of 4-Methyl-3-{spiro[2.2]pentane-1-carbonyl}cyclohexan-1-one involves a multi-step process that includes the formation of the spirocyclic framework through intramolecular cyclization. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm the compound's structural integrity. Computational modeling studies have further elucidated its conformational preferences, revealing a preference for a twisted-boat conformation in the cyclohexanone ring, which may have implications for its biological activity.

Recent pharmacological evaluations have demonstrated that 4-Methyl-3-{spiro[2.2]pentane-1-carbonyl}cyclohexan-1-one exhibits moderate inhibitory activity against certain enzymes involved in neurotransmitter metabolism. For instance, preliminary in vitro assays indicate that the compound can selectively inhibit monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative disorders such as Parkinson's disease. These findings suggest that further optimization of the compound's structure could enhance its potency and selectivity, paving the way for the development of novel MAO-B inhibitors.

In addition to its potential CNS applications, 4-Methyl-3-{spiro[2.2]pentane-1-carbonyl}cyclohexan-1-one has also been investigated for its role in modulating metabolic pathways. Studies have shown that the compound can interact with peroxisome proliferator-activated receptors (PPARs), a family of nuclear receptors involved in lipid metabolism and glucose homeostasis. These interactions highlight the compound's versatility as a pharmacological tool and its potential utility in treating metabolic syndromes such as type 2 diabetes and obesity.

Despite these promising findings, several challenges remain in the development of 4-Methyl-3-{spiro[2.2]pentane-1-carbonyl}cyclohexan-1-one as a therapeutic agent. Issues such as poor aqueous solubility and limited bioavailability have been identified as potential barriers to its clinical translation. Current research efforts are focused on addressing these limitations through structural modifications and formulation strategies, including the development of prodrugs and nanoparticle-based delivery systems.

In conclusion, 4-Methyl-3-{spiro[2.2]pentane-1-carbonyl}cyclohexan-1-one represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and diverse biological activities make it a valuable candidate for further investigation. Future studies should aim to elucidate its mechanism of action in greater detail and explore its therapeutic potential in preclinical models. With continued research and development, this compound may emerge as a key player in the treatment of CNS and metabolic disorders.